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Compound of Interest

Compound Name: DNP-PEG4-alcohol

Cat. No.: B607169 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

detailed representative synthesis protocol for DNP-PEG4-alcohol. This bifunctional molecule,

incorporating a 2,4-dinitrophenyl (DNP) group, a tetraethylene glycol (PEG4) spacer, and a

terminal hydroxyl group, is a valuable tool in various biomedical research and drug

development applications. The DNP moiety serves as a hapten for immunological detection,

while the hydrophilic PEG spacer enhances solubility and provides a flexible linker. The

terminal alcohol allows for further conjugation to other molecules of interest.

Core Chemical and Physical Properties
DNP-PEG4-alcohol is a well-defined molecule with consistent properties that are crucial for its

application in sensitive biological and chemical systems. The following table summarizes its

key quantitative data.
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Property Value Reference(s)

CAS Number 1807520-99-5 [1]

Molecular Formula C₁₄H₂₁N₃O₈ [1][2][3]

Molecular Weight 359.34 g/mol [1]

Exact Mass 359.1329 u

Purity Typically ≥95% - 98%

Appearance Varies; often a solid

Solubility Soluble in DMSO

Storage Conditions

Short term (days to weeks) at

0-4°C, protected from light.

Long term (months to years) at

-20°C.

IUPAC Name

2-(2-(2-(2-((2,4-

dinitrophenyl)amino)ethoxy)eth

oxy)ethoxy)ethan-1-ol

SMILES

OCCOCCOCCOCCNC1=CC=

C(--INVALID-LINK--=O)C=C1--

INVALID-LINK--=O

Synthesis of DNP-PEG4-alcohol: A Representative
Experimental Protocol
The synthesis of DNP-PEG4-alcohol is typically achieved through the nucleophilic aromatic

substitution reaction between amino-PEG4-alcohol and 2,4-dinitrofluorobenzene (DNFB), often

referred to as Sanger's reagent. This reaction is a well-established method for the

dinitrophenylation of primary amines.

Materials and Reagents
Amino-PEG4-alcohol (1-amino-11-hydroxy-3,6,9-trioxaundecane)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
http://pcwww.liv.ac.uk/~fblanc/WebsiteLiverpool/High-throughput_NMR_characterization_of_polymers_with_DNP_NMR.html
https://pubmed.ncbi.nlm.nih.gov/1167882/
https://en.wikipedia.org/wiki/1-Fluoro-2,4-dinitrobenzene
https://www.benchchem.com/product/b607169?utm_src=pdf-body
https://www.benchchem.com/product/b607169?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607169?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2,4-Dinitrofluorobenzene (DNFB)

Anhydrous N,N-Dimethylformamide (DMF)

Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

Ethyl acetate (EtOAc)

Hexanes

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated aqueous NaCl solution)

Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Step-by-Step Synthesis Procedure
Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),

dissolve amino-PEG4-alcohol in anhydrous DMF.

Addition of Base: Add triethylamine or DIPEA to the solution. The base acts as an acid

scavenger for the hydrofluoric acid (HF) generated during the reaction.

Addition of DNFB: Slowly add a solution of 2,4-dinitrofluorobenzene in anhydrous DMF to the

reaction mixture at room temperature.

Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the

reaction can be monitored by thin-layer chromatography (TLC) until the starting amino-

PEG4-alcohol is consumed.

Work-up:

Quench the reaction by adding water.

Extract the aqueous layer with ethyl acetate.
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Combine the organic layers and wash sequentially with saturated aqueous NaHCO₃

solution and brine.

Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄.

Filter and concentrate the solution under reduced pressure to obtain the crude product.

Purification
The crude DNP-PEG4-alcohol is purified by silica gel column chromatography. A gradient

elution system, for example, starting with a mixture of ethyl acetate and hexanes and gradually

increasing the polarity with methanol, is often effective in isolating the pure product.

Characterization
The identity and purity of the synthesized DNP-PEG4-alcohol can be confirmed by standard

analytical techniques:

Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular

structure.

Mass Spectrometry (MS): To verify the molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess the purity of the final

compound.

Synthesis Workflow
The following diagram illustrates the synthetic pathway for DNP-PEG4-alcohol.
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Caption: Synthesis of DNP-PEG4-alcohol.

Signaling Pathways and Logical Relationships
While DNP-PEG4-alcohol is not directly involved in a specific signaling pathway as a signaling

molecule itself, its application in immunology and cell biology often relates to the study of

signaling cascades. For instance, when used to create multivalent antigens, it can be employed

to investigate the cross-linking of B cell receptors (BCRs) and the subsequent initiation of

downstream signaling events.

The following diagram illustrates a generalized workflow for using a DNP-conjugated molecule

to study receptor-mediated signaling.
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Experimental Preparation
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Caption: Workflow for studying cell signaling.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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